Cas no 10177-15-8 (5-Phenylpyridine-3-carboxamide)

• Product Name: 5-Phenylpyridine-3-carboxamide
• CAS No: 10177-15-8
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD19688859
• CID: 1031402
• PubChem ID: 15544372
• Update Time: 2025-05-24

5-Phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Phenylnicotinamide
• 5-Phenylnicotimide
• 5-Phenyl-nicotinamide
• 5-phenylpyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-phenyl-
• 5-phenyl-3-pyridinecarboxamide
• 5-Phenyl-nicotinamid
• AGN-PC-00PM1M
• AK132570
• KB-44050
• RL00096
• SureCN2488476
• DB-207182
• J-517928
• CS-0149967
• 10177-15-8
• SCHEMBL2488476
• MFCD19688859
• AKOS016845182
• AS-60123
• SR-01000660552
• SR-01000660552-1
• C71086
• DTXSID50573911
• 5-Phenylpyridine-3-carboxamide

• MDL： MFCD19688859
• Inchi： 1S/C12H10N2O/c13-12(15)11-6-10(7-14-8-11)9-4-2-1-3-5-9/h1-8H,(H2,13,15)
• InChI Key： NKMMJBMWTNPJCV-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CC(=C1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 1.4

Experimental Properties

• PSA: 55.98
• LogP: 2.73170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Phenylpyridine-3-carboxamide

5-Phenylpyridine-3-carboxamide: A Comprehensive Overview

The compound 5-Phenylpyridine-3-carboxamide (CAS No. 10177-15-8) is a fascinating organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a phenyl group and a carboxamide functional group. The pyridine ring serves as the central framework, while the phenyl group at the 5-position introduces aromaticity and enhances the molecule's stability. The carboxamide group at the 3-position plays a crucial role in determining the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 5-Phenylpyridine-3-carboxamide in drug discovery. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metalloproteases involved in cancer progression. The carboxamide group has been shown to coordinate with metal ions, making this compound a promising candidate for anti-cancer therapies. Additionally, its aromaticity and structural flexibility enable it to interact with various biological targets, further expanding its therapeutic potential.

In the field of agrochemicals, 5-Phenylpyridine-3-carboxamide has been investigated as a potential herbicide. Its ability to inhibit key enzymes involved in plant metabolism makes it an effective candidate for controlling weeds. Recent experiments have demonstrated that this compound can selectively inhibit the growth of specific plant species without causing significant harm to crops, making it an environmentally friendly alternative to traditional herbicides.

The synthesis of 5-Phenylpyridine-3-carboxamide involves a multi-step process that combines aromatic substitution and amide formation. The first step typically involves the preparation of a pyridine derivative with a phenyl substituent at the 5-position. This is followed by the introduction of the carboxamide group at the 3-position through either nucleophilic substitution or coupling reactions. The choice of reaction conditions and reagents is critical to ensuring high yields and purity of the final product.

From a materials science perspective, 5-Phenylpyridine-3-carboxamide has shown promise as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals such as copper and zinc enables the formation of highly ordered structures with potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further highlighted the versatility of this compound in creating functional materials with tailored properties.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 5-Phenylpyridine-3-carboxamide. Results indicate that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term environmental effects and ensure its safe use in industrial applications.

Looking ahead, the future of 5-Phenylpyridine-3-carboxamide lies in its continued exploration across diverse scientific domains. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing challenges in medicine, agriculture, and materials science. As research progresses, new applications and insights into this compound are expected to emerge, solidifying its role as an important molecule in modern chemistry.